BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
ATTO 465 maleimid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ATTO 465 maleimid

Cat. No.: B15556988

Essential Safety and Handling of ATTO 465
Maleimide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of ATTO 465 maleimide in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and effective use
of this fluorescent probe.

I. Safety and Hazard Information

ATTO 465 maleimide is a thiol-reactive fluorescent dye. The maleimide group is a potent
reactive agent, and the compound should be handled with care. While a specific
comprehensive safety data sheet (SDS) is not publicly available, the known reactivity of
maleimides necessitates stringent safety precautions.[1] The primary hazards are associated
with the maleimide moiety, which can irritate the skin and eyes and may cause allergic skin
reactions.[2][3]

Key Safety Precautions:
e Avoid all personal contact, including inhalation of dust.[2]
+ Handle in a well-ventilated area, preferably within a chemical fume hood.[1]

o Wear appropriate Personal Protective Equipment (PPE) at all times.[1][4][5][6][7]
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e Prevent contact with skin and eyes.[1][2]

e Do not eat, drink, or smoke in the laboratory.[3][8]

Il. Personal Protective Equipment (PPE)

A comprehensive assessment of the hazards should be conducted for the specific laboratory
and procedures being performed.[6] The following table summarizes the recommended PPE
for handling ATTO 465 maleimide.

PPE Category Item Specification

Chemical splash goggles are

recommended to protect from

splashes.[5][7] A face shield
Eye and Face Safety Glasses/Goggles

may be necessary for tasks

with a high risk of splashing.[5]

[719]

Chemical-resistant gloves

(e.g., nitrile) are essential.[1][4]

5][6] Inspect gloves before
Hand Gloves [Slie] Inspect g

use and change them

immediately if contaminated.[6]

[8]

A standard lab coat should be
Body Lab Coat worn to protect skin and
clothing.[1][5][6][7]

A particulate dust filter (e.qg.,
N95) is recommended when
Respiratory Respirator handling the solid compound

to avoid inhalation of dust.[2]

[4]

lll. Operational Plan: Step-by-Step Handling

1. Receiving and Storage:
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Upon receipt, the product is shipped solvent-free at ambient temperature.[10][11]

Immediately store the vial at -20°C in a tightly sealed container, protected from light and
moisture.[1][4][10][11][12]

Before opening, the vial must be equilibrated to room temperature to avoid moisture
condensation.[10][11]

When stored properly, the product is stable for at least three years.[10][11]

. Preparation of Stock Solutions:

Prepare labeling solutions immediately before use.[10][11]

Dissolve ATTO 465 maleimide in an anhydrous and amine-free polar solvent such as
dimethylformamide (DMF) or dimethylsulfoxide (DMSO).[10][11][13]

Stock solutions in anhydrous DMSO or DMF can be stored at -20°C for up to a month,
protected from light.[1]

. Labeling Reaction (General Protocol for Protein Labeling):

This procedure is a general guideline. Specific protocols may need to be optimized for
individual proteins.

Step 1: Protein Preparation: Dissolve the protein in a suitable buffer at a pH of 7.0-7.5 (e.g.,
PBS).[12][13][14]

Step 2: Reduction of Disulfides (if necessary): If the protein contains disulfide bonds that
need to be labeled, they must first be reduced to free thiols. This can be achieved by using a
reducing agent like DTT or TCEP. If DTT is used, it must be removed before adding the
maleimide dye.[12]

Step 3: Reaction: Add the ATTO 465 maleimide stock solution to the protein solution. The
reaction should be carried out in the dark for 2 hours at room temperature or overnight at
4°C.[12]
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o Step 4: Quenching the Reaction: After the reaction is complete, any excess maleimide can
be quenched by adding a low molecular weight thiol like glutathione or mercaptoethanol.[12]

o Step 5: Purification: Separate the labeled protein from the unreacted dye and other
byproducts using a gel filtration column (e.g., Sephadex G-25) or by dialysis.[12][13][14]

IV. Disposal Plan

o All waste containing ATTO 465 maleimide, including empty containers, contaminated PPE,
and solutions, should be treated as chemical waste.

o Dispose of all waste in accordance with local, state, and federal regulations.[1]

e Do not dispose of down the drain.[3]

V. Spill Management

¢ In case of a spill, evacuate the area if necessary.

Wear appropriate PPE, including a respirator, before cleaning up the spill.

Absorb the spill with an inert material (e.g., vermiculite, sand).[1]

Collect the absorbed material into a suitable, labeled container for chemical waste disposal.

[2]

Clean the spill area with an appropriate solvent.

VI. Quantitative Data Summary
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Property Value

Molecular Weight 518 g/mol
Excitation Maximum (Aex) 453 nm

Emission Maximum (Aem) 506 nm

Molar Extinction Coefficient 7.5x10* M1 cmt
Fluorescence Quantum Yield 75%

Fluorescence Lifetime 5.0 ns

Storage Temperature -20°C

Optical data is for the carboxy derivative in aqueous solution.[12]

VIl. Experimental Workflow Diagram

The following diagram illustrates a typical workflow for labeling a protein with ATTO 465
maleimide.
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Protein Labeling with ATTO 465 Maleimide

Preparation
Prepare Protein Solution Prepare ATTO 465 Maleimide
(pH 7.0-7.5) Stock Solution (in DMSO/DMF)

\

Reduce Disulfide Bonds
(Optional, e.g., with TCEP)

Labeling Reactio

Mix Protein and Dye

:

Incubate
(2h at RT or overnight at 4°C, in dark)

;

Quench Reaction
(e.g., with glutathione)

Purification

Purify Labeled Protein
(e.g., Gel Filtration)

l

Analyze Conjugate

Click to download full resolution via product page

Caption: Workflow for protein conjugation with ATTO 465 maleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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